Cas no 1189106-65-7 (7-bromo-2,8-dimethylquinolin-4-amine)

• Product Name: 7-bromo-2,8-dimethylquinolin-4-amine
• CAS No: 1189106-65-7
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 2616045
• PubChem ID: 45599431
• Update Time: 2025-04-21

7-bromo-2,8-dimethylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,8-dimethylquinolin-4-amine
• 1189106-65-7
• DTXSID50670974
• SCHEMBL438193
• 4-Amino-7-bromo-2,8-dimethylquinoline
• MFCD12675044

• Inchi： 1S/C11H11BrN2/c1-6-5-10(13)8-3-4-9(12)7(2)11(8)14-6/h3-5H,1-2H3,(H2,13,14)
• InChI Key： RPICBBJGRCRESN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=C(C)N=C2C=1C)N

Computed Properties

• Exact Mass: 250.01056Da
• Monoisotopic Mass: 250.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų